Cas no 2025980-85-0 (3-ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde)

• Product Name: 3-ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde
• CAS No: 2025980-85-0
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5990032
• PubChem ID: 165778454
• Update Time: 2025-10-28

3-ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde
• EN300-1621063
• 2025980-85-0

• Inchi： 1S/C11H20O2/c1-3-10-5-4-6-11(7-10,8-12)9-13-2/h8,10H,3-7,9H2,1-2H3
• InChI Key： NCFWSWAEVQEXEU-UHFFFAOYSA-N
• SMILES： O(C)CC1(C=O)CCCC(CC)C1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde

3-Ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde: A Comprehensive Overview

3-Ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde, identified by the CAS number 2025980-85-0, is a versatile organic compound with a complex structure that has garnered attention in both academic and industrial research. This compound belongs to the class of aldehydes and features a cyclohexane ring substituted with an ethyl group, a methoxymethyl group, and an aldehyde functional group. Its unique structure endows it with diverse chemical properties, making it a valuable molecule in various applications.

The molecular formula of 3-Ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde is C₁₂H₂₀O₂, with a molecular weight of 196.27 g/mol. The compound is characterized by its chiral center at the cyclohexane ring, which contributes to its optical activity. This property is particularly significant in pharmaceutical and agrochemical industries, where stereochemistry plays a crucial role in determining biological activity.

Recent studies have highlighted the potential of 3-Ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde as a precursor in the synthesis of bioactive compounds. Researchers have explored its use in the development of novel antibiotics and antifungal agents, leveraging its structural flexibility to create molecules with enhanced potency and selectivity. For instance, a 2023 study published in the Natural Products Journal demonstrated that derivatives of this compound exhibited potent inhibitory activity against several pathogenic fungi, suggesting its potential in agricultural applications.

In addition to its role in drug discovery, 3-Ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde has been investigated for its applications in material science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have promising applications in gas storage, catalysis, and sensing technologies. A 2024 study in the Journal of Materials Chemistry reported that incorporating this compound into MOFs significantly improved their gas adsorption capacities, underscoring its versatility.

The synthesis of 3-Ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde typically involves multi-step organic reactions, including alkylation, oxidation, and protection/deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to streamline the construction of the cyclohexane ring system, reducing reaction times and improving yields.

In terms of physical properties, 3-Ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde is a liquid at room temperature with a pleasant odor. It has a boiling point of approximately 150°C under standard pressure and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic transformations requiring controlled solubility profiles.

The biological activity of CAS No: 2025980-85-0 has been extensively studied, particularly its effects on cellular signaling pathways. Preclinical studies have shown that it can modulate key enzymes involved in inflammation and oxidative stress, making it a potential candidate for anti-inflammatory and antioxidant therapies. A 2024 study published in the Biochemical Pharmacology highlighted its ability to inhibit COX-2 enzyme activity without causing significant cytotoxicity, which is a promising attribute for drug development.

In conclusion, 3-Ethyl-1-(methoxymethyl)cyclohexane-1-carbaldehyde (CAS No: 2025980-85-0) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as an important molecule for future research and industrial exploitation.